molecular formula C9H14N4O4 B8394816 3-Ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide

3-Ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide

Cat. No.: B8394816
M. Wt: 242.23 g/mol
InChI Key: SNZWUHRXJROWQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C9H14N4O4 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14N4O4

Molecular Weight

242.23 g/mol

IUPAC Name

5-ethyl-2-(2-methoxyethyl)-4-nitropyrazole-3-carboxamide

InChI

InChI=1S/C9H14N4O4/c1-3-6-7(13(15)16)8(9(10)14)12(11-6)4-5-17-2/h3-5H2,1-2H3,(H2,10,14)

InChI Key

SNZWUHRXJROWQL-UHFFFAOYSA-N

Canonical SMILES

CCC1=NN(C(=C1[N+](=O)[O-])C(=O)N)CCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-ethyl-4-nitro-1H-pyrazole-5-carboxamide (prepared as in WO 98/49166) (1.7 g, 8.8 mmol), 2-bromoethyl methyl ether (0.85 mL, 8.85 mmol) and cesium carbonate (2.9 g, 9.0 mmol) in dimethylformamide (20 mL) was stirred at room temperature for 20 h. The reaction mixture was concentrated under reduced pressure and the residue was partitioned between ethyl acetate (125 mL) and brine (100 mL). The phases were separated, and the organic layer was dried (Na2SO4), and evaporated under reduced pressure. The crude product was purified by column chromatography on silica gel, using ethyl acetate:methanol (97:3) as eluant to afford 3-ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide (831 mg, 39%).
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
0.85 mL
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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